Cas no 99-06-9 (3-Hydroxybenzoic acid)

3-Hydroxybenzoic acid Properties

Names and Identifiers

• 3-Hydroxybenzoic acid
• m-Hydroxybenzoic acid
• 3-Hydroxy&nbsp
• benzoic&nbsp
• acid
• m-Salicylic Acid
• 3-Carboxyphenol
• 3-hydroxybenzoate
• 3-hydroxy-benzoicaci
• meta-hydroxybenzoic acid
• m-Hba
• m-Hydroxybenzoic
• m-hydroxy-benzoicaci
• m-hydroxylbenzoic acid
• m-Oxybenzoic acid
• RARECHEM AL BO 0049
• Benzoicacid, m-hydroxy- (8CI)
• Benzoic acid, 3-hydroxy-
• Benzoic acid, m-hydroxy-
• Acido m-idrossibenzoico
• 3-Hydroxy benzoic acid
• Kyselina 3-hydroxybenzoova
• 3-hydroxy-benzoic acid
• Acido m-idrossibenzoico [Italian]
• Kyselina 3-hydroxybenzoova [Czech]
• 2ZFW40OJ7U
• IJFXRHURBJZNAO-UHFFFAOYSA-N
• m-hydroxy
• kyselina3-hydroxybenzoova
• m-salicylicacid
• m-Hydroxybenzoic Acid 3-Hydroxybenzoic Acid
• m-HydroxybenzoicacidM-HydroxybenzoicAcid
• +Expand

• MDL： MFCD00002506
• InChIKey： IJFXRHURBJZNAO-UHFFFAOYSA-N
• Inchi： 1S/C7H6O3/c8-6-3-1-2-5(4-6)7(9)10/h1-4,8H,(H,9,10)
• SMILES： OC(C1C=C(O)C=CC=1)=O
• BRN： 0508160

Computed Properties

• Exact Mass: 138.03200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 138.032
• Heavy Atom Count: 10
• Complexity: 133
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 57.5

Experimental Properties

• LogP: 1.09040
• PSA: 57.53000
• Refractive Index: 1.4600 (estimate)
• Water Partition Coefficient: Slightly soluble
• Boiling Point: 346.1°C at 760 mmHg
• Melting Point: 200-203 °C (lit.)
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 220 ºC
• FEMA: 4431 | 3-HYDROXYBENZOIC ACID
• Solubility: Slightly soluble in water;Solubility in Methanol:almost transparency;
• Color/Form: White crystals
• PH: 3 (H2O)Aqueous solution
• Solubility: Slightly soluble in water and benzene, soluble in ethanol and ether. Slightly soluble in cold water.
• Sensitiveness: Sensitive to light
• pka: 4.06(at 19℃)
• Density: 1.4850

3-Hydroxybenzoic acid Security Information

• Symbol: GHS07
• RTECS：DH1924980
• WGK Germany：3
• Safety Instruction： S26-S36-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 22-36/37/38
• Signal Word：Warning
• TSCA：Yes

3-Hydroxybenzoic acid Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters